Cas no 196391-82-9 (Prosaptide TX14(A))

• Product Name: Prosaptide TX14(A)
• CAS No: 196391-82-9
• MF: C₆₉H₁₁₀N₁₆O₂₆
• MW: 1579.70331811905
• CID: 2089659
• Update Time: 2024-11-04

Prosaptide TX14(A) Chemical and Physical Properties

Names and Identifiers

• Prosaptide TX14(A)
• ProsaptideTx14(A)

• Inchi： 1S/C69H110N16O26/c1-13-31(7)53(66(107)80-41(23-29(3)4)61(102)82-46(69(110)111)25-37-15-17-38(88)18-16-37)83-59(100)40(20-22-50(93)94)75-58(99)39(19-21-49(91)92)76-68(109)55(36(12)87)85-57(98)34(10)73-60(101)43(26-47(70)89)78-62(103)44(27-48(71)90)79-63(104)45(28-51(95)96)81-67(108)54(32(8)14-2)84-64(105)42(24-30(5)6)77-56(97)33(9)74-65(106)52(72)35(11)86/h15-18,29-36,39-46,52-55,86-88H,13-14,19-28,72H2,1-12H3,(H2,70,89)(H2,71,90)(H,73,101)(H,74,106)(H,75,99)(H,76,109)(H,77,97)(H,78,103)(H,79,104)(H,80,107)(H,81,108)(H,82,102)(H,83,100)(H,84,105)(H,85,98)(H,91,92)(H,93,94)(H,95,96)(H,110,111)/t31-,32-,33+,34-,35+,36+,39-,40-,41-,42-,43-,44-,45-,46-,52-,53-,54-,55-/m0/s1
• InChI Key： SMUKRAODILXPSW-SRWCCNGVSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)NC([C@H]([C@@H](C)O)NC([C@H](C)NC([C@H](CC(N)=O)NC([C@H](CC(N)=O)NC([C@H](CC(=O)O)NC([C@H]([C@@H](C)CC)NC([C@H](CC(C)C)NC([C@@H](C)NC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)CC1C=CC(=CC=1)O)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 111
• Rotatable Bond Count: 51
• Complexity: 3280
• Topological Polar Surface Area: 700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides